Cas no 1219957-31-9 (N-allylpiperidine-4-carboxamide hydrochloride)
N-allylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Allyl-4-piperidinecarboxamide hydrochloride
- AG-L-56305
- CTK5J4835
- F2145-0179
- MolPort-016-577-947
- N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride
- N-allylpiperidine-4-carboxamide hydrochloride
- EN300-238118
- AKOS015847313
- N-prop-2-enylpiperidine-4-carboxamide;hydrochloride
- 1219957-31-9
- N-allylpiperidine-4-carboxamidehydrochloride
-
- MDL: MFCD13562402
- Inchi: 1S/C9H16N2O.ClH/c1-2-5-11-9(12)8-3-6-10-7-4-8;/h2,8,10H,1,3-7H2,(H,11,12);1H
- InChI Key: ROPRJFYLECFKSX-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1CCNCC1)NCC=C
Computed Properties
- Exact Mass: 204.1029409g/mol
- Monoisotopic Mass: 204.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
N-allylpiperidine-4-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N301016-100mg |
n-allylpiperidine-4-carboxamide hydrochloride |
1219957-31-9 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N301016-500mg |
n-allylpiperidine-4-carboxamide hydrochloride |
1219957-31-9 | 500mg |
$ 295.00 | 2022-06-03 | ||
| TRC | N301016-1g |
n-allylpiperidine-4-carboxamide hydrochloride |
1219957-31-9 | 1g |
$ 455.00 | 2022-06-03 | ||
| Chemenu | CM489470-1g |
N-Allylpiperidine-4-carboxamide hydrochloride |
1219957-31-9 | 97% | 1g |
$166 | 2022-09-03 | |
| Chemenu | CM489470-5g |
N-Allylpiperidine-4-carboxamide hydrochloride |
1219957-31-9 | 97% | 5g |
$494 | 2022-09-03 | |
| Enamine | EN300-238118-0.05g |
N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride |
1219957-31-9 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-238118-0.1g |
N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride |
1219957-31-9 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-238118-0.25g |
N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride |
1219957-31-9 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-238118-0.5g |
N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride |
1219957-31-9 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-238118-1.0g |
N-(prop-2-en-1-yl)piperidine-4-carboxamide hydrochloride |
1219957-31-9 | 95% | 1.0g |
$699.0 | 2024-06-19 |
N-allylpiperidine-4-carboxamide hydrochloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-allylpiperidine-4-carboxamide hydrochloride
Recent Advances in the Study of N-allylpiperidine-4-carboxamide hydrochloride (CAS: 1219957-31-9)
N-allylpiperidine-4-carboxamide hydrochloride (CAS: 1219957-31-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthesis methods, and biological activities, particularly in the context of central nervous system (CNS) disorders and pain management. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.
One of the key areas of investigation has been the synthesis and optimization of N-allylpiperidine-4-carboxamide hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid the groundwork for further pharmacological evaluations.
Pharmacological studies have revealed that N-allylpiperidine-4-carboxamide hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in treating conditions such as neuropathic pain, anxiety, and depression. Notably, its mechanism of action appears to involve the modulation of opioid and serotonin receptors, which could explain its analgesic and anxiolytic effects. These findings have spurred interest in developing derivatives with enhanced selectivity and reduced side effects.
Recent preclinical trials have further explored the safety and efficacy of N-allylpiperidine-4-carboxamide hydrochloride. Animal models have shown that the compound has a favorable pharmacokinetic profile, with good bioavailability and a manageable half-life. Additionally, toxicological assessments indicate a relatively low risk of adverse effects at therapeutic doses, making it a viable candidate for further development. However, researchers emphasize the need for comprehensive clinical trials to validate these preliminary results and assess its potential in human subjects.
In conclusion, N-allylpiperidine-4-carboxamide hydrochloride (CAS: 1219957-31-9) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique pharmacological properties and potential therapeutic applications make it a subject of ongoing investigation. Future studies should focus on optimizing its synthesis, elucidating its precise mechanisms of action, and advancing it through clinical trials to fully realize its therapeutic potential. This research brief underscores the importance of continued exploration in this area, which could lead to the development of novel treatments for CNS disorders and pain management.
1219957-31-9 (N-allylpiperidine-4-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)